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Compound of Interest

Compound Name: Cytoglobosin C

Cat. No.: B15570678

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cytoglobosin C is a cytochalasan-class mycotoxin produced by fungi of the
genus Chaetomium. It is a valuable compound for research, particularly in studies related to its
anti-tuberculosis activity[1]. Proper preparation of stock solutions is critical for ensuring the
accuracy, reproducibility, and reliability of experimental results. Dimethyl sulfoxide (DMSO) is a
common polar aprotic solvent used for dissolving a wide range of organic compounds,
including Cytoglobosin C, for use in cell-based assays and other biological experiments[2][3].

This document provides a detailed protocol for the preparation, storage, and handling of
Cytoglobosin C stock solutions in DMSO for laboratory use.

Physicochemical and Storage Data

All quantitative data for Cytoglobosin C is summarized in the table below for easy reference.
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Property Value Citations
CAS Number 50645-76-6 [4]
Molecular Formula Cs2H36N20s5 [4]

528.64 g/mol (also cited as

Molecular Weight [1114]
528.7 g/mol)

Appearance White powder [5]

Solvent DMSO (Dimethyl Sulfoxide)

) Store at -20°C forup to 3
Storage (Solid Powder)
years.

[6]

Aliquot and store at -20°C for
Storage (DMSO Solution) up to one month or -80°C for

up to one year.

[6]7]

Experimental Protocols

Materials and Equipment
e Cytoglobosin C powder

e Anhydrous or ACS Grade Dimethyl Sulfoxide (DMSO)
¢ Analytical balance

 Sterile microcentrifuge tubes or cryovials

o Calibrated micropipettes and sterile tips

o \ortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
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» Always handle Cytoglobosin C and DMSO in a well-ventilated area or a chemical fume
hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and
eye contact.

e« DMSO is an excellent solvent and can facilitate the absorption of other chemicals through
the skin[2]. Exercise caution when handling DMSO solutions.

Consult the Safety Data Sheet (SDS) for Cytoglobosin C and DMSO before handling.

Protocol for Preparing a 10 mM Cytoglobosin C Stock
Solution

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for many laboratory applications. Adjust calculations as needed for different
desired concentrations.

Calculation: To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (mL)

o Example Calculation for 1 mL of 10 mM Stock:

Mass (mg) = 10 mM x 528.64 g/mol x 0.001 L Mass (mg) = 5.2864 mg

Step-by-Step Procedure:
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e Weighing the Compound:
o Tare a sterile microcentrifuge tube on an analytical balance.

o Carefully weigh approximately 5.29 mg of Cytoglobosin C powder directly into the tube.
Record the exact weight.

e Adding the Solvent:

o Based on the actual weight recorded, calculate the precise volume of DMSO needed to
achieve a 10 mM concentration.

Volume (uL) = [Mass (mg) / 528.64 ( g/mol )] x 100,000

o Dissolution:

o Add the calculated volume of DMSO to the microcentrifuge tube containing the
Cytoglobosin C powder.

o Close the cap tightly and vortex the solution for 1-2 minutes, or until the powder is
completely dissolved. Visually inspect the solution against a light source to ensure there
are no visible particulates.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile cryovials or
microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration (10 mM), date of
preparation, and your initials.
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o Store the aliquots in a freezer at -20°C for short-term use (up to one month) or at -80°C for
long-term storage (up to one year)[6][7].

Usage Guidelines

 When ready to use, remove a single aliquot from the freezer.

 Allow the vial to warm to room temperature for at least 60 minutes before opening to prevent
condensation from forming inside the tube, which could affect the concentration[7].

« Briefly centrifuge the tube to collect the solution at the bottom.

 Dilute the stock solution to the desired final concentration in your experimental medium. Note
that the final concentration of DMSO in the culture medium should typically be kept below
0.5% to avoid solvent-induced cellular toxicity.

Visualizations
Workflow for Stock Solution Preparation
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Cytoglobosin C Stock Solution Workflow

1. Weigh Cytoglobosin C

2. Add Calculated
Volume of DMSO

4. Aliquot into
Single-Use Vials

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Cytoglobosin C stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570678#preparing-cytoglobosin-c-stock-solutions-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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